Cas no 63883-69-2 (2-Butenal, 2-ethyl-,(2E)-)
2-Butenal, 2-ethyl-,(2E)- structure
Product Name:2-Butenal, 2-ethyl-,(2E)-
CAS No:63883-69-2
MF:C6H10O
MW:98.1430020332336
CID:522962
PubChem ID:5362897
Update Time:2025-04-19
2-Butenal, 2-ethyl-,(2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenal, 2-ethyl-,(2E)-
- (E)-2-ethylbut-2-enal
- 2-ETHYL-BUT-2-ENAL
- 2-ETHYL-TRANS-2-BUTENAL
- (2E)-2-Ethyl-2-butenal
- 2-Butenal,2-ethyl
- 2-Ethyl crotonic aldehyde
- 2-Ethyl-2-butenal
- 2-Ethylcrotonaldehyde
- CROTONALDEHYDE,2-ETHYL
- trans-2-Ethylcrotonal
-
- Inchi： 1S/C6H10O/c1-3-6(4-2)5-7/h3,5H,4H2,1-2H3/b6-3+
- InChI Key： IQGZCSXWIRBTRW-ZZXKWVIFSA-N
- SMILES： O=C/C(=C/C)/CC
Computed Properties
- Exact Mass: 98.07320
- Monoisotopic Mass: 98.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 82.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 1.4
Experimental Properties
- PSA: 17.07000
- LogP: 1.54160
2-Butenal, 2-ethyl-,(2E)- Security Information
- Hazardous Material transportation number：UN 1993
- HazardClass：3.2
- PackingGroup：III
- Packing Group：III
- Hazard Level：3.2
- Safety Term：3.2
- Packing Group：III
2-Butenal, 2-ethyl-,(2E)- Customs Data
- HS CODE：2912190090
- Customs Data：
China Customs Code:
2912190090Overview:
HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Appearance of tetraformaldehyde
Summary:
2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2-Butenal, 2-ethyl-,(2E)- Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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